3-((tetrahydrofuran-3-yl)oxy)-1H-pyrazole-4-carboxylic acid
Overview
Description
3-((Tetrahydrofuran-3-yl)oxy)-1H-pyrazole-4-carboxylic acid (THFP-4-CA) is a cyclic organic compound that belongs to the pyrazole family of heterocyclic compounds. It is a five-membered ring structure consisting of four carbon atoms and one nitrogen atom. THFP-4-CA is a versatile compound that has been used in a variety of scientific research applications, such as in the synthesis of drugs and in the development of new materials. Additionally, THFP-4-CA has been studied for its biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Scientific Research Applications
Synthesis and Characterization
Synthesis Methods : Research indicates efficient synthesis methods for related compounds, like 3-alkoxy-3-(1H-tetrazol-5-yl)propionic acids, which involve cycloaddition reactions between β-cyanocarboxylic acids and sodium azide (Zanatta et al., 2013). Similar methodologies might be applicable for synthesizing 3-((tetrahydrofuran-3-yl)oxy)-1H-pyrazole-4-carboxylic acid.
Functionalization and Cyclization Reactions : Studies on compounds like 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid demonstrate functionalization and cyclization reactions leading to various derivatives (Akçamur et al., 1997). Such chemical transformations could be explored for this compound as well.
Crystal Structure Analysis : X-ray powder diffraction data are valuable for characterizing similar compounds, like 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid (Wang et al., 2017). This approach could provide insights into the crystal structure of this compound.
Chemical Reactions and Derivatives
Oxidation Reactions : For related compounds like 2-(pyrazol-4-yl)ethanols, oxidation reactions have been described, leading to various acids and derivatives (Ivonin et al., 2020). Exploring such reactions for this compound could yield interesting derivatives.
Hofmann Rearrangement : The Hofmann rearrangement of similar compounds has been studied, leading to the formation of nitramines and other nitrogen-containing structures (Kormanov et al., 2017). This reaction could be applied to explore the chemistry of this compound.
Synthesis of Pyrazoles and Imine Ligands : The synthesis of pyrazoles and imine ligands from 1H-pyrazole-3-carboxylic acids has been documented (Jones et al., 2011). Similar strategies might be employed for creating derivatives of this compound.
Formation of Mixed Metal Polynuclear Complexes : Research on pyrazole-dicarboxylate acid derivatives indicates their potential in forming mixed metal polynuclear complexes (Radi et al., 2015). This suggests a similar potential for this compound in metal coordination chemistry.
properties
IUPAC Name |
5-(oxolan-3-yloxy)-1H-pyrazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O4/c11-8(12)6-3-9-10-7(6)14-5-1-2-13-4-5/h3,5H,1-2,4H2,(H,9,10)(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKEBCWQEEKSECG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1OC2=C(C=NN2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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